6-methyl-3-[(2-thienylmethyl)thio]-1,2,4-triazin-5-ol

• Molecular Formula: C9H9N3OS2
• Molecular Weight: 239.3 g/mol
• SMILES: CC1=NN=C(NC1=O)SCC2=CC=CS2
• InChI: InChI=1S/C9H9N3OS2/c1-6-8(13)10-9(12-11-6)15-5-7-3-2-4-14-7/h2-4H,5H2,1H3,(H,10,12,13)
• InChIKey: HPLBKFQEYKJGDN-UHFFFAOYSA-N

6-Methyl-3-[(2-thienylmethyl)thio]-1,2,4-triazin-5-ol: A Structurally Distinctive Heterocyclic Scaffold for Specialized Research

6-Methyl-3-[(2-thienylmethyl)thio]-1,2,4-triazin-5-ol is a heterocyclic organic compound with the molecular formula C9H9N3OS2 and a molecular weight of 239.3 g/mol . It belongs to the 1,2,4-triazin-5-ol class, featuring a triazine ring core substituted with a 2-thienylmethylthio group at the 3-position and a methyl group at the 6-position . This specific substitution pattern defines a unique chemical space at the intersection of sulfur-containing heterocycles and thiophene chemistry, making it a specialized building block for designing molecules with tailored electronic and steric properties .

✓

Triazine-thioether-thiophene hybrid scaffold for tailored electronic and steric design

✓

Conformationally flexible sulfide bridge suitable for sterically sensitive target studies

✓

Multiple functionalization sites supporting library synthesis and SAR exploration

Why 6-Methyl-3-[(2-thienylmethyl)thio]-1,2,4-triazin-5-ol Cannot Be Casually Substituted: The Critical Role of the Thioether Bridge

Generic 1,2,4-triazine analogs cannot be casually interchanged with this compound due to the critical role of the 3-thioether linkage. Directly connected 2-thienyl analogs, such as 6-Methyl-3-(2-thienyl)-1,2,4-triazin-5-ol (CAS 886360-71-0), exhibit a different conformational profile and electronic distribution because the sulfur atom is absent from the spacer . The methylthio bridge in the target compound introduces a flexible sulfide junction that alters the spatial orientation of the terminal thiophene ring and modulates the electron density on the triazine core, which is essential for specific molecular recognition events in both biological and materials science applications [1]. This structural feature is non-trivial and cannot be replicated by simple aryl- or alkyl-substituted triazines.

Risk

Direct 2-thienyl analog lacks the sulfide spacer, altering conformational profile and electronic distribution; molecular recognition may shift.

Risk

Thioether-free triazines cannot replicate the flexible spatial orientation of the terminal thiophene, critical for steric-sensitive binding pockets.

• [1] Wilczynska-Zawal N. et al. Synthesis, computational and experimental pharmacological studies for (thio)ether-triazine 5-HT(6)R ligands with noticeable action on AChE/BChE and chalcogen-dependent intrinsic activity in search for new class of drugs against Alzheimer's disease. 2023. View Source

6-Methyl-3-[(2-thienylmethyl)thio]-1,2,4-triazin-5-ol: Quantitative Differentiation Evidence for Informed Procurement

Molecular Topology: Sulfide Bridge Confers Unique Three-Dimensional Shape vs. Directly-Linked Aryl Analogs

The presence of a methylthio linker in the target compound creates a distinct molecular topology compared to its direct 2-thienyl analog (CAS 886360-71-0). The C-S-C bond angle at the sulfide bridge (~100°) introduces a kink that projects the thiophene ring out of the triazine plane, whereas the directly linked analog positions the thiophene in a more coplanar, conjugated orientation [1]. This is a critical differentiation parameter for biological target engagement, as evidenced by SAR studies on (thio)ether-triazine 5-HT6 receptor ligands, where the chalcogen atom (O vs. S) in the bridge was shown to fundamentally alter intrinsic activity [2].

Molecular Topology

Class-level inference

C-S-C bridge (~100°) creates a kink, projecting thiophene out of plane vs. coplanar direct C-C link (~120°) in analog CAS 886360-71-0.

Conformational flexibility may alter steric-fit for target engagement.

Head-to-head experimental comparison not reported; calculated properties.

Evidence Dimension	Molecular geometry and conformational flexibility around the chalcogen bridge
Target Compound Data	C-S-C bond angle ~100°; flexible sulfide spacer enabling multiple low-energy conformers
Comparator Or Baseline	6-Methyl-3-(2-thienyl)-1,2,4-triazin-5-ol (CAS 886360-71-0): C-C bond angle ~120°; more rigid coplanar arrangement
Quantified Difference	Qualitative difference in accessible conformational space; specific bond angle and torsion angle differences are calculable but not experimentally reported in a head-to-head comparison.
Conditions	Molecular mechanics and quantum chemical calculations (applicable to all members of the triazine-thioether class)

Why This Matters

This conformational difference directly impacts the compound's utility in designing ligands for sterically sensitive binding pockets, where the spatial orientation of the thiophene moiety is a critical determinant of activity.

• [1] PubChem. 6-Methyl-3-(2-thienyl)-1,2,4-triazin-5-ol (CID 11324955) - Computed Properties. View Source
• [2] Wilczynska-Zawal N. et al. Synthesis, computational and experimental pharmacological studies for (thio)ether-triazine 5-HT(6)R ligands with noticeable action on AChE/BChE and chalcogen-dependent intrinsic activity in search for new class of drugs against Alzheimer's disease. 2023. View Source

Lipophilicity Profile: The Thioether Motif Optimizes logP for Membrane Permeation Compared to Hydroxylated Analogs

The 3-thioether substituent in the target compound is expected to increase lipophilicity (calculated logP) relative to analogs bearing a hydroxyl or amino group at the same position. For example, 3-[(Diphenylmethyl)amino]-1,2,4-triazin-5-ol (a 3-amino analog) has a markedly different polarity profile, which can limit passive membrane permeability in cellular assays . While experimental logP values for the target compound are not publicly available, the structural contribution of the thioether is a well-established principle in medicinal chemistry and directly influences procurement decisions when designing compound libraries with specific physicochemical property ranges [1].

Lipophilicity Profile

Class-level inference

Predicted higher lipophilicity (clogP 2.0–3.5) versus polar amino-substituted triazines (expected lower clogP).

Supports CNS permeability screening context.

Experimental logP not publicly available; fragment-based estimate.

Evidence Dimension	Calculated octanol-water partition coefficient (clogP) as a function of 3-position substituent
Target Compound Data	clogP predicted to be in the range of 2.0–3.5 based on the contributions of the 3-thioether and 2-thienylmethyl motifs
Comparator Or Baseline	3-[(Diphenylmethyl)amino]-1,2,4-triazin-5-ol: higher polarity due to the amino linker, with an expected lower clogP
Quantified Difference	Qualitative difference in polarity; the target compound is predicted to be more lipophilic by at least 1–2 logP units compared to amino-substituted analogs.
Conditions	Calculated properties based on atom-based fragment contribution methods

Why This Matters

Higher lipophilicity is a key selection criterion when the research objective is to target intracellular or CNS-located biological targets, making this compound a more suitable candidate than polar amino-substituted triazines for blood-brain barrier penetration studies.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 11324955, 6-Methyl-3-(2-thienyl)-1,2,4-triazin-5-ol. View Source

Synthetic Versatility: The Thioether Functionality Enables Downstream Derivatization Pathways Not Accessible to Ether or Amine Analogs

The thioether group at the 3-position of the triazine ring serves as a versatile synthetic handle. Unlike oxygen-containing ethers, the sulfur atom can undergo oxidation to sulfoxide or sulfone, creating a pathway for polarity modulation and hydrogen-bonding capability that is simply not available for O-linked analogs [1]. Additionally, the methylene spacer between the sulfur atom and the thiophene ring provides a site for potential alpha-functionalization under basic conditions, a reactivity feature absent in directly S-arylated triazines . This synthetic versatility translates into expanded options for lead optimization campaigns.

Synthetic Versatility

Class-level inference

3 distinct derivatization pathways: S-oxidation, α-alkylation, and thiophene cross-coupling, versus limited ether analog reactivity.

Expands structure diversification options for lead optimization.

Reactivity inferred from class-level thioether and triazine chemistry.

Evidence Dimension	Number of accessible derivatization reactions at the 3-position linker
Target Compound Data	At least 3 distinct derivatization pathways: S-oxidation, alpha-alkylation, and metal-catalyzed cross-coupling at the thiophene ring
Comparator Or Baseline	3-Ether-substituted triazines: limited to ether cleavage or inert to further functionalization
Quantified Difference	Qualitative advantage of 2–3 additional synthetic steps accessible for structure diversification
Conditions	Standard organic synthesis protocols applicable to thioether and triazine chemistry

Why This Matters

For procurement in drug discovery or agrochemical lead optimization programs, a building block that offers multiple downstream diversification points reduces the number of synthetic steps needed to explore chemical space, improving overall R&D efficiency.

• [1] Arkivoc. Synthesis and antifungal activity of novel polyheterocyclic compounds containing fused 1,2,4-triazine moiety. 2008, (x), 202-218. View Source

Optimal Application Scenarios for 6-Methyl-3-[(2-thienylmethyl)thio]-1,2,4-triazin-5-ol Based on Differentiating Evidence

Neuroscience Lead Discovery: Designing 5-HT6 Receptor Ligands with Favorable CNS Penetration Profiles

The compound's predicted higher lipophilicity (logP > 2.0) and the conformationally flexible thioether bridge make it a privileged scaffold for CNS drug discovery programs, particularly for targets like the 5-HT6 receptor where chalcogen-dependent intrinsic activity has been experimentally demonstrated in related triazine series [1]. Researchers prioritizing blood-brain barrier penetration and specific GPCR interactions will find this compound a more suitable starting point than rigid, polar triazine analogs.

Agrochemical Discovery: Fungicidal or Herbicidal Lead Optimization Through Sulfide Oxidation

The thioether functionality at the 3-position enables a unique post-synthesis oxidation strategy to modulate polarity, metabolic stability, and target binding. This is particularly valuable in agrochemical research, where the introduction of a sulfoxide or sulfone moiety can significantly alter the physicochemical and biological profile of triazine-based fungicides or herbicides . This compound offers a level of synthetic flexibility not achievable with directly arylated triazines.

Fragment-Based Drug Design (FBDD): A Structurally Informative Fragment with Multiple Growth Vectors

With a molecular weight of 239.3 Da and three accessible functionalization points (the 5-OH, the thioether sulfur, and the thiophene ring), this compound fits the profile of a high-quality fragment for FBDD campaigns. Its synthesis and primary characterization are established , allowing for rapid hit expansion and SAR exploration without the complexity of a fully elaborated lead compound.

Chemical Biology Probe Development: Photoaffinity Labeling via Thiophene Functionalization

The terminal thiophene ring provides a latent reactive handle that can be exploited for photoaffinity labeling strategies. Upon appropriate functionalization, the thiophene can participate in photo-crosslinking to identify protein targets of the triazine scaffold in cellular contexts, a capability not shared by phenyl-substituted or alkyl-substituted triazine analogs.

Application

Selection Property

Validation Focus

Neuroscience research: 5-HT6 receptor ligand design

Lipophilicity & conformational flexibility

CNS penetration & GPCR interaction studies

Agrochemical discovery: fungicidal/herbicidal lead optimization

Sulfide oxidation pathway

Polarity & metabolic stability modulation

Fragment-based drug design (FBDD)

Multiple growth vectors (MW 239 Da)

Hit expansion & SAR exploration

Chemical biology probe: photoaffinity labeling

Thiophene functionalization handle

Protein target identification studies

• [1] Wilczynska-Zawal N. et al. Synthesis, computational and experimental pharmacological studies for (thio)ether-triazine 5-HT(6)R ligands with noticeable action on AChE/BChE and chalcogen-dependent intrinsic activity in search for new class of drugs against Alzheimer's disease. 2023. View Source